Cas no 2225136-18-3 (4-(trifluoromethyl)thiophene-3-carbothioamide)

• Product Name: 4-(trifluoromethyl)thiophene-3-carbothioamide
• CAS No: 2225136-18-3
• MF: C₆H₄F₃NS₂
• MW: 211.227869033813
• CID: 5154890
• PubChem ID: 137964003
• Update Time: 2025-05-23

4-(trifluoromethyl)thiophene-3-carbothioamide Chemical and Physical Properties

Names and Identifiers

• 4-(trifluoromethyl)thiophene-3-carbothioamide

• Inchi： 1S/C6H4F3NS2/c7-6(8,9)4-2-12-1-3(4)5(10)11/h1-2H,(H2,10,11)
• InChI Key： UJUCCVFLBQMXCQ-UHFFFAOYSA-N
• SMILES： C1SC=C(C(F)(F)F)C=1C(N)=S

Additional information on 4-(trifluoromethyl)thiophene-3-carbothioamide

Introduction to 4-(trifluoromethyl)thiophene-3-carbothioamide (CAS No. 2225136-18-3)

4-(trifluoromethyl)thiophene-3-carbothioamide, identified by the Chemical Abstracts Service Number (CAS No.) 2225136-18-3, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the thiophene derivatives family, characterized by its sulfur-containing heterocyclic structure, which is known for its diverse biological activities and potential applications in drug development.

The structural motif of 4-(trifluoromethyl)thiophene-3-carbothioamide incorporates a trifluoromethyl group at the 4-position of the thiophene ring and a carbothioamide moiety at the 3-position. The presence of the trifluoromethyl group enhances the lipophilicity and metabolic stability of the molecule, while the carbothioamide functionality introduces reactivity that can be exploited in further chemical modifications. Such structural features make it a promising candidate for designing novel therapeutic agents.

In recent years, there has been a growing interest in thiophene derivatives due to their broad spectrum of biological activities, including antimicrobial, anti-inflammatory, anticancer, and antiviral properties. The unique electronic properties of the thiophene ring, influenced by substituents such as the trifluoromethyl group, contribute to its potential as a pharmacophore in drug discovery. Specifically, the 4-(trifluoromethyl)thiophene-3-carbothioamide structure has been studied for its ability to interact with biological targets in a manner that could lead to therapeutic effects.

One of the most compelling aspects of 4-(trifluoromethyl)thiophene-3-carbothioamide is its potential role in developing next-generation pharmaceuticals. The trifluoromethyl group is a well-known pharmacokinetic modulator that can improve drug absorption, distribution, metabolism, and excretion (ADME) properties. Additionally, the carbothioamide moiety can serve as a versatile handle for further chemical synthesis, allowing researchers to modify the molecule and optimize its biological activity.

Recent studies have highlighted the importance of thiophene derivatives in addressing unmet medical needs. For instance, researchers have explored the use of thiophene-based compounds in treating neurological disorders, where their ability to cross the blood-brain barrier is particularly valuable. The 4-(trifluoromethyl)thiophene-3-carbothioamide compound has shown promise in preclinical models for its potential to modulate neurotransmitter systems relevant to conditions such as epilepsy and depression.

The synthesis of 4-(trifluoromethyl)thiophene-3-carbothioamide involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, including cross-coupling reactions and palladium-catalyzed transformations, have been employed to construct the desired molecular framework. These synthetic strategies are critical for producing enough material for both laboratory research and potential clinical trials.

From a medicinal chemistry perspective, 4-(trifluoromethyl)thiophene-3-carbothioamide represents an excellent scaffold for structure-activity relationship (SAR) studies. By systematically varying different parts of the molecule, researchers can gain insights into which structural features are most important for biological activity. This information can then be used to design more potent and selective drug candidates.

The pharmacological profile of 4-(trifluoromethyl)thiophene-3-carbothioamide is still under investigation, but preliminary data suggest that it may exhibit inhibitory effects on certain enzymes and receptors involved in disease pathways. For example, it has been hypothesized that this compound could interfere with signaling pathways associated with cancer cell proliferation or inflammatory responses. Further research is needed to fully elucidate its mechanism of action and therapeutic potential.

In conclusion, 4-(trifluoromethyl)thiophene-3-carbothioamide (CAS No. 2225136-18-3) is a structurally intriguing compound with significant promise in pharmaceutical applications. Its unique combination of a trifluoromethyl group and a carbothioamide moiety makes it an attractive candidate for drug development. As research continues to uncover new biological activities and synthetic strategies for thiophene derivatives, compounds like this one are likely to play an increasingly important role in addressing global health challenges.